Cas no 104249-95-8 (1-(3-butoxy-4-methoxyphenyl)ethanone)

• Product Name: 1-(3-butoxy-4-methoxyphenyl)ethanone
• CAS No: 104249-95-8
• MF: C₁₃H₁₈O₃
• MW: 222.280224323273
• CID: 1141964
• PubChem ID: 21189688
• Update Time: 2025-04-20

1-(3-butoxy-4-methoxyphenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(3-butoxy-4-methoxyphenyl)ethanone
• 104249-95-8
• 3'-n-Butoxy-4'-methoxyacetophenone
• DTXSID70611248
• 1-(3-Butoxy-4-methoxyphenyl)ethan-1-one
• SCHEMBL6588516

• MDL： MFCD18426769
• Inchi： 1S/C13H18O3/c1-4-5-8-16-13-9-11(10(2)14)6-7-12(13)15-3/h6-7,9H,4-5,8H2,1-3H3
• InChI Key： VWNHESFEFMDDOY-UHFFFAOYSA-N
• SMILES： O(C1C=C(C(C)=O)C=CC=1OC)CCCC

Computed Properties

• Exact Mass: 222.125594432g/mol
• Monoisotopic Mass: 222.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53000
• LogP: 3.07670